Cas no 1823815-31-1 (tert-Butyl 2-(hydroxymethyl)-2,4,4-trimethylpyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 2-(hydroxymethyl)-2,4,4-trimethylpyrrolidine-1-carboxylate
• CAS No: 1823815-31-1
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• MDL: MFCD28119185
• CID: 4622738
• Update Time: 2025-06-10

tert-Butyl 2-(hydroxymethyl)-2,4,4-trimethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 2-(Hydroxymethyl)-2,4,4-Trimethylpyrrolidine-1-Carboxylate(WX641102)
• TERT-BUTYL 2-(HYDROXYMETHYL)-2,4,4-TRIMETHYLPYRROLIDINE-1-CARBOXYLATE
• tert-Butyl 2-(hydroxymethyl)-2,4,4-trimethylpyrrolidine-1-carboxylate

• MDL： MFCD28119185
• Inchi： 1S/C13H25NO3/c1-11(2,3)17-10(16)14-8-12(4,5)7-13(14,6)9-15/h15H,7-9H2,1-6H3
• InChI Key： KLJRGGMJIMUKCG-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C)(C)CC1(CO)C

Additional information on tert-Butyl 2-(hydroxymethyl)-2,4,4-trimethylpyrrolidine-1-carboxylate

Introduction to Tert-Butyl 2-(hydroxymethyl)-2,4,4-trimethylpyrrolidine-1-carboxylate (CAS No. 1823815-31-1)

Tert-Butyl 2-(hydroxymethyl)-2,4,4-trimethylpyrrolidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1823815-31-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the pyrrolidine class of heterocyclic molecules, characterized by a five-membered ring containing one nitrogen atom. The presence of multiple functional groups, including a hydroxymethyl (-CH₂OH) moiety and a tert-butyl (-C(CH₃)₃) group, contributes to its unique chemical properties and potential applications in synthetic chemistry and drug development.

The structure of Tert-butyl 2-(hydroxymethyl)-2,4,4-trimethylpyrrolidine-1-carboxylate is notable for its steric hindrance provided by the tert-butyl group, which can influence reaction pathways and binding interactions in biological systems. This steric effect, combined with the hydrogen bonding capability of the hydroxymethyl group, makes the compound a versatile intermediate in the synthesis of more complex molecules. The trimethyl substitution on the pyrrolidine ring further enhances its stability and reactivity, making it a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in Tert-butyl 2-(hydroxymethyl)-2,4,4-trimethylpyrrolidine-1-carboxylate due to its potential role in the development of novel therapeutic agents. Researchers have been exploring its utility as a precursor in the synthesis of bioactive molecules that target various biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and metabolic disorders. The hydroxymethyl group serves as a key site for further functionalization, allowing chemists to tailor the molecule for specific pharmacological activities.

The pharmaceutical applications of Tert-butyl 2-(hydroxymethyl)-2,4,4-trimethylpyrrolidine-1-carboxylate are still under investigation, but preliminary findings are promising. One area of interest is its potential use in the development of antioxidant agents. The hydroxymethyl group can participate in redox reactions, making it a candidate for compounds that scavenge reactive oxygen species (ROS). Additionally, the steric environment created by the tert-butyl group may enhance binding affinity to biological targets, improving drug efficacy.

Another exciting aspect of this compound is its role in chemical biology research. The pyrrolidine scaffold is commonly found in natural products and bioactive peptides, making it an attractive motif for drug discovery. By modifying the substituents on the pyrrolidine ring, researchers can generate libraries of compounds with diverse biological profiles. The synthesis of Tert-butyl 2-(hydroxymethyl)-2,4,4-trimethylpyrrolidine-1-carboxylate provides a platform for exploring such modifications and understanding their impact on molecular recognition and cellular processes.

Recent advancements in computational chemistry have also facilitated the study of this compound. Molecular modeling techniques allow researchers to predict how Tert-butyl 2-(hydroxymethyl)-2,4,4-trimethylpyrrolidine-1-carboxylate interacts with biological targets at the atomic level. These simulations can guide experimental design and help optimize synthetic routes for more efficient production. Furthermore, high-throughput screening methods are being employed to rapidly assess the biological activity of derivatives derived from this compound.

The synthetic methodologies employed in producing Tert-butyl 2-(hydroxymethyl)-2,4,4-trimethylpyrrolidine-1-carboxylate are also worth mentioning. The synthesis typically involves multi-step reactions starting from readily available precursors. Key steps include functionalization of the pyrrolidine ring followed by protection-deprotection strategies to introduce the desired substituents. The use of transition metal catalysts has been particularly effective in facilitating these transformations while maintaining high selectivity.

In conclusion,Tert-butyl 2-(hydroxymethyl)-2,4,4-trimethylpyrrolidine-1-carboxylate (CAS No. 1823815-31-1) represents a promising compound with diverse applications in pharmaceutical chemistry and chemical biology. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new possibilities for this compound,its significance in drug discovery and molecular medicine is expected to grow significantly, offering hope for innovative therapeutic solutions.